5β-Pregna-3,11,20-trione
5β-Pregna-3,11,20-trione
Brand Name:
Vulcanchem
CAS No.:
1474-68-6
VCID:
VC0073538
InChI:
InChI=1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15+,16-,17+,19-,20+,21-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
5β-Pregna-3,11,20-trione
CAS No.: 1474-68-6
Main Products
VCID: VC0073538
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
CAS No. | 1474-68-6 |
---|---|
Product Name | 5β-Pregna-3,11,20-trione |
Molecular Formula | C21H30O3 |
Molecular Weight | 330.5 g/mol |
IUPAC Name | (5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,4,5,6,7,8,9,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11-dione |
Standard InChI | InChI=1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13,15-17,19H,4-11H2,1-3H3/t13-,15+,16-,17+,19-,20+,21-/m1/s1 |
Standard InChIKey | AHRWWYGWQKBKBF-PCHYHQBZSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C |
SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C |
Canonical SMILES | CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C |
Synonyms | U 1373 U-1373 U-1373, (5alpha)-isome |
PubChem Compound | 102133 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume